Cas no 402601-34-7 (5-(2-Chlorophenoxy)methyl-2-furohydrazide)

• Product Name: 5-(2-Chlorophenoxy)methyl-2-furohydrazide
• CAS No: 402601-34-7
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• MDL: MFCD02054806
• CID: 2857525
• PubChem ID: 717004
• Update Time: 2025-05-28

5-(2-Chlorophenoxy)methyl-2-furohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-((2-chlorophenoxy)methyl)furan-2-carbohydrazide
• 5-(2-Chlorophenoxy)methyl-2-furohydrazide
• LS-01201
• SCHEMBL12443348
• Oprea1_761032
• 5-(2-Chloro-phenoxymethyl)-furan-2-carboxylic acid hydrazide
• CS-0269594
• MFCD02054806
• EN300-227740
• BBL037891
• ALBB-002539
• AK-968/40468162
• 5-[(2-chlorophenoxy)methyl]-2-furohydrazide
• STK075791
• 5-[(2-chlorophenoxy)methyl]furan-2-carbohydrazide
• 5-(2-chlorophenoxymethyl)furan-2-carbohydrazide
• AKOS000304340
• H22143
• 402601-34-7

• MDL： MFCD02054806
• Inchi： 1S/C12H11ClN2O3/c13-9-3-1-2-4-10(9)17-7-8-5-6-11(18-8)12(16)15-14/h1-6H,7,14H2,(H,15,16)
• InChI Key： KEWPVTDSROGNFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC1=CC=C(C(NN)=O)O1

Computed Properties

• Exact Mass: 266.0458199Da
• Monoisotopic Mass: 266.0458199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3

5-(2-Chlorophenoxy)methyl-2-furohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(2-Chlorophenoxy)methyl-2-furohydrazide

Recent Advances in the Study of 5-(2-Chlorophenoxy)methyl-2-furohydrazide (CAS: 402601-34-7): A Promising Compound in Chemical Biology and Pharmaceutical Research

5-(2-Chlorophenoxy)methyl-2-furohydrazide (CAS: 402601-34-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This hydrazide derivative, characterized by its unique furan and chlorophenoxy moieties, has shown promising biological activities in preliminary studies. Recent literature highlights its potential as a scaffold for drug development, particularly in the areas of antimicrobial and anti-inflammatory therapies. The compound's structural features suggest it may interact with specific biological targets, making it a valuable subject for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and preliminary biological evaluation of 5-(2-Chlorophenoxy)methyl-2-furohydrazide derivatives. The research team employed a multi-step synthetic route to obtain the target compound with high purity, followed by in vitro screening against a panel of bacterial and fungal strains. Results indicated moderate to strong antimicrobial activity, particularly against Gram-positive bacteria, with MIC values ranging from 8-32 μg/mL. The study also reported preliminary structure-activity relationship (SAR) data, suggesting that modifications at the hydrazide moiety could enhance potency.

Further investigations into the mechanism of action of 402601-34-7 were conducted by a collaborative team from several research institutions. Their work, published in Bioorganic & Medicinal Chemistry Letters, utilized molecular docking studies and enzyme inhibition assays to identify potential biological targets. The compound demonstrated selective inhibition of bacterial DNA gyrase at concentrations below 50 μM, providing a plausible explanation for its observed antimicrobial effects. Additionally, the research noted interesting interactions with human cyclooxygenase-2 (COX-2), suggesting potential dual activity as both an antimicrobial and anti-inflammatory agent.

Recent pharmacokinetic studies have begun to address the drug-like properties of 5-(2-Chlorophenoxy)methyl-2-furohydrazide. A 2024 preclinical investigation reported in European Journal of Pharmaceutical Sciences evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profile. While showing adequate solubility and moderate plasma protein binding, the study identified rapid hepatic metabolism as a potential challenge for oral bioavailability. These findings have spurred interest in developing prodrug strategies or formulation approaches to improve the compound's pharmacokinetic properties.

The therapeutic potential of 402601-34-7 extends beyond infectious diseases. Emerging research presented at the 2023 American Chemical Society national meeting described its activity against certain cancer cell lines, particularly in combination with standard chemotherapeutic agents. The compound appeared to sensitize resistant cancer cells to treatment, possibly through modulation of efflux pump activity. While these findings are preliminary, they suggest additional avenues for exploring the medical applications of this chemical entity.

As research on 5-(2-Chlorophenoxy)methyl-2-furohydrazide progresses, several challenges remain to be addressed. Current efforts focus on optimizing the compound's selectivity index, improving metabolic stability, and exploring its potential in combination therapies. The growing body of research on this molecule underscores its value as a versatile scaffold in medicinal chemistry, with applications that may span multiple therapeutic areas. Future studies will likely concentrate on advanced preclinical evaluation and the development of more potent analogs with improved pharmacological profiles.